BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of "tert-Butyl [Bis(4-
methoxyphenyl)phosphinyloxy]carbamate™

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

tert-Butyl [Bis(4-
Compound Name: methoxyphenyl)phosphinyloxy]car
bamate
Cat. No.: B1521908
\ v

In-Depth Technical Guide: tert-Butyl [Bis(4-
methoxyphenyl)phosphinyloxy]carbamate

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by:

Gemini, Senior Application Scientist

Introduction and Strategic Overview

tert-Butyl [Bis(4-methoxyphenyl)phosphinyloxy]carbamate (CAS RN: 619333-95-8) is a
specialized organic compound that has gained traction as a versatile intermediate in medicinal
chemistry and organic synthesis.[1] Its molecular architecture, featuring a phosphinyloxy group
linked to a Boc-protected carbamate, offers a unique combination of reactivity and stability. The
two anisole moieties attached to the phosphorus atom significantly influence the electronic
properties and steric environment of the reactive center, while the tert-butoxycarbonyl (Boc)
group provides a stable, yet readily cleavable, protecting group for the nitrogen atom.

This guide provides a comprehensive overview of the known physicochemical properties,
handling protocols, and synthetic applications of this compound. It is designed to equip
researchers with the necessary information to effectively and safely incorporate this reagent
into their research and development workflows. While this compound is commercially available,
detailed experimental data regarding its synthesis and full spectral characterization are not
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widely published in peer-reviewed literature. Therefore, this guide synthesizes data from
chemical suppliers, safety data sheets, and analogous chemical transformations to provide a
robust working knowledge of the compound.

Physicochemical and Structural Properties

The structural and physical properties of a compound are foundational to its application in any
experimental setting. The data for tert-Butyl [Bis(4-
methoxyphenyl)phosphinyloxy]carbamate, compiled from various chemical databases and
suppliers, are summarized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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